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Compound of Interest

Compound Name: Dicyclopentylphosphine

CAS No.: 39864-68-1

Cat. No.: B1582035

Get Quote

Part 1: Executive Directive
Dicyclopentylphosphine (DCPP) is a secondary alkyl phosphine (

) widely employed as a ligand precursor in organometallic catalysis and organic synthesis. Its
utility is counterbalanced by its extreme air sensitivity and pyrophoric nature.

Core Safety Warning: DCPP is classified as a Pyrophoric Liquid (Category 1).[1] It can ignite

spontaneously within minutes of exposure to atmospheric oxygen. Strict anaerobic conditions

are not merely a recommendation for purity but a mandatory requirement for personnel safety.

Part 2: Chemical Profile & Physical Properties
Understanding the physical state of DCPP is critical for designing appropriate handling

manifolds. Unlike its solid analogues (e.g., Tricyclohexylphosphine,

), DCPP is a volatile liquid, increasing the risk of vapor-phase ignition.

Table 1: Physicochemical Specifications
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Property Value Critical Note

CAS Number 39864-68-1

Formula Secondary Phosphine

Molecular Weight 170.23 g/mol

Physical State Colorless Liquid Pyrophoric

Density ~0.933 g/mL Less dense than water

Boiling Point 76–78 °C @ 0.8 mmHg
High vacuum required for

distillation

Flash Point < 25 °C (Spontaneous) Do not test. Ignites in air.[1][2]

Solubility THF, Toluene, Hexane
Reacts violently with oxidizing

solvents

Part 3: Stability Mechanisms & Degradation
The degradation of DCPP is driven primarily by oxidation. Unlike tertiary phosphines (

), secondary phosphines like DCPP possess a P-H bond, which introduces an additional
pathway for reactivity and oxidative insertion.

Degradation Pathway
Upon exposure to air, DCPP undergoes rapid oxidation to Dicyclopentylphosphine oxide.

This reaction is highly exothermic and drives the pyrophoric behavior.

Mechanism:

Radical Initiation: Oxygen attacks the phosphorus lone pair or abstracts the P-H hydrogen.

Insertion: Formation of the phosphine oxide (

).

Further Oxidation: Prolonged exposure can lead to phosphinic acids (
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Figure 1: Oxidative degradation pathway of Dicyclopentylphosphine. The transition from

Phosphine to Oxide is rapid and exothermic.

Part 4: Storage & Handling Protocols
The storage strategy must guarantee a continuous inert atmosphere. The choice between

Schlenk lines and Gloveboxes depends on the frequency of use and available infrastructure.

Storage Decision Logic

DCPP Storage Requirement

Frequency of Use?

High Frequency
(Daily/Weekly)

Low Frequency
(Long-term)

Schlenk Flask (Glass)
with Teflon (PTFE) Valve

Acceptable if <100mL

Glovebox (N2/Ar)
Sealed Vial + Parafilm

Preferred Monitor O2 levels

Flame-Sealed Ampoule
(Best for >6 months)

Max Stability
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Figure 2: Decision matrix for selecting the appropriate storage vessel based on usage

frequency.

Standard Operating Procedures (SOPs)
A. Glovebox Storage (Recommended)

Atmosphere: Nitrogen or Argon (

ppm,

ppm).[2]

Container: Glass vial with a polypropylene cap and PTFE liner.

Secondary Containment: Place the vial inside a secondary jar or zip-lock bag to prevent

cross-contamination of the box atmosphere with phosphine vapors (which can poison

catalysts in open vessels nearby).

B. Schlenk Line Storage
Vessel: High-vacuum Schlenk flask with a high-integrity PTFE valve (e.g., Young's tap). Do

not use standard ground glass stoppers with grease, as the liquid can dissolve grease and

creep out, leading to air ingress.

Gas: Argon is preferred over Nitrogen due to its higher density, providing a better "blanket"

when the flask is opened.

Temperature: Store at 2–8°C to reduce vapor pressure and reaction rates. Ensure the flask

is warmed to room temperature before opening to prevent condensation.

Part 5: Quality Control & Self-Validation
Before committing valuable substrates to a reaction, you must validate the integrity of the

DCPP. Visual inspection is insufficient as the oxide may also be a colorless liquid or soluble in

the parent phosphine.

NMR Validation (The Gold Standard)
Use
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NMR (proton-decoupled) and

NMR (proton-coupled) to distinguish the active ligand from its oxide.

Experimental Setup:

Solvent:

or

(Must be degassed/anhydrous).

Preparation: Prepare the NMR tube inside a glovebox. Cap with a septum or use a J-Young

NMR tube.

Table 2: Diagnostic NMR Shifts

Species

Chemical Shift
(

ppm)

Multiplicity (

-coupled)

Coupling
Constant (

)

Status

Dicyclopentylpho

sphine
-20 to -50 ppm Doublet ~180–220 Hz Active

Dicyclopentylpho

sphine Oxide
+40 to +60 ppm Doublet ~450–500 Hz Inactive

Note: The large coupling constant in the oxide is diagnostic of the P(V)-H bond formed during

oxidation.

Part 6: Emergency & Safety Protocols
Hazard Class: Pyrophoric Liquid, Skin Corrosive, Acute Toxin.[1]

Spill Management
Small Spill (< 5 mL):

Do NOT use water.[3]
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Cover immediately with dry sand, vermiculite, or a Class D fire extinguisher powder.

Allow to oxidize slowly under the covering material in a fume hood.

Skin Contact:

DCPP is corrosive and toxic. Wash immediately with soap and water. Consult a physician.

Fire:

Use Dry Chemical or Sand.

Never use water; it may spread the liquid and cause violent sputtering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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